Cas no 112013-92-0 (L-Tyrosinamide, L-lysyl-L-valyl-N-(4-nitrophenyl)-)

• Product name: L-Tyrosinamide, L-lysyl-L-valyl-N-(4-nitrophenyl)-
• CAS No: 112013-92-0
• MF: C₂₆H₃₆N₆O₆
• MW: 528.600646018982
• CID: 1199607

L-Tyrosinamide, L-lysyl-L-valyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosinamide, L-lysyl-L-valyl-N-(4-nitrophenyl)-
• L-Tyrosinamide, L-lysyl-L-valyl-N-(4-nitrophenyl)- (9CI)

• Inchi： 1S/C26H36N6O6/c1-16(2)23(30-25(35)21(28)5-3-4-14-27)26(36)31(18-8-10-19(11-9-18)32(37)38)22(24(29)34)15-17-6-12-20(33)13-7-17/h6-13,16,21-23,33H,3-5,14-15,27-28H2,1-2H3,(H2,29,34)(H,30,35)/t21-,22-,23-/m0/s1
• InChI Key： CLYLUMQDNIYNJA-VABKMULXSA-N
• SMILES： C(N)(=O)[C@H](CC1=CC=C(O)C=C1)N(C(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)N)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 528.26988

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 902.8±65.0 °C(Predicted)
• PSA: 202.71
• pka: 9.87±0.15(Predicted)